Cas no 82553-58-0 (1,2,4-Triazine-5,6-diamine(9CI))

• Product Name: 1,2,4-Triazine-5,6-diamine(9CI)
• CAS No: 82553-58-0
• MF: C₃H₅N₅
• MW: 111.105298757553
• CID: 708482
• PubChem ID: 20138187
• Update Time: 2025-04-19

1,2,4-Triazine-5,6-diamine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-5,6-diamine(9CI)
• 1,2,4-triazine-5,6-diamine
• SCHEMBL10673710
• 82553-58-0
• DTXSID50602891

• Inchi： 1S/C3H5N5/c4-2-3(5)8-7-1-6-2/h1H,(H2,5,8)(H2,4,6,7)
• InChI Key： TWXJPQSDMOMXJK-UHFFFAOYSA-N
• SMILES： N1C=NN=C(C=1N)N

Computed Properties

• Exact Mass: 111.05449518g/mol
• Monoisotopic Mass: 111.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 90.7Ų